Cas no 1823336-92-0 (Pyridine-4-sulfonic acid cyclopropylamide)

• Product Name: Pyridine-4-sulfonic acid cyclopropylamide
• CAS No: 1823336-92-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD28098150
• CID: 4621197
• Update Time: 2025-06-08

Pyridine-4-sulfonic acid cyclopropylamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropylpyridine-4-sulfonamide
• Pyridine-4-sulfonic acid cyclopropylamide
• YXC33692
• SB34542

• MDL： MFCD28098150
• Inchi： 1S/C8H10N2O2S/c11-13(12,10-7-1-2-7)8-3-5-9-6-4-8/h3-7,10H,1-2H2
• InChI Key： FATZGXVBAXHOKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 198.04629874 g/mol
• Monoisotopic Mass: 198.04629874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4
• Molecular Weight: 198.24

Additional information on Pyridine-4-sulfonic acid cyclopropylamide

Pyridine-4-sulfonic acid cyclopropylamide (CAS No. 1823336-92-0): A Comprehensive Overview

Pyridine-4-sulfonic acid cyclopropylamide (CAS No. 1823336-92-0) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of pyridine-4-sulfonic acid cyclopropylamide.

The chemical structure of pyridine-4-sulfonic acid cyclopropylamide is composed of a pyridine ring with a sulfonic acid group at the 4-position and a cyclopropylamide moiety. This unique arrangement imparts specific chemical and physical properties to the compound, making it an interesting candidate for further investigation. The presence of the sulfonic acid group provides the molecule with high polarity and solubility in aqueous environments, which can be advantageous for its use in biological systems.

The synthesis of pyridine-4-sulfonic acid cyclopropylamide has been explored using various methodologies. One common approach involves the reaction of 4-chlorosulfonylpyridine with cyclopropylamine in the presence of a suitable base. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems.

In terms of biological activity, pyridine-4-sulfonic acid cyclopropylamide has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary research suggests that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The pharmacological profile of pyridine-4-sulfonic acid cyclopropylamide has been evaluated through both in vitro and in vivo studies. In vitro assays have shown that it can effectively inhibit the activity of target enzymes at low micromolar concentrations. In vivo studies using animal models have further confirmed its therapeutic potential, with observed reductions in tumor growth and inflammation markers. These findings highlight the compound's potential as a lead molecule for drug development.

Recent research has also focused on optimizing the pharmacokinetic properties of pyridine-4-sulfonic acid cyclopropylamide. Studies have investigated various prodrug strategies to improve its bioavailability and reduce potential side effects. For example, esterification of the sulfonic acid group has been shown to enhance oral absorption while maintaining the desired biological activity upon metabolic activation.

In conclusion, pyridine-4-sulfonic acid cyclopropylamide (CAS No. 1823336-92-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.